Cas no 2060031-03-8 (1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid
• CAS No: 2060031-03-8
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD30497586
• CID: 5237735
• PubChem ID: 125449025
• Update Time: 2025-05-23

1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]indole-2-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD30497586
• Inchi： 1S/C15H17NO4/c1-9-6-5-7-11-10(9)8-12(13(17)18)16(11)14(19)20-15(2,3)4/h5-8H,1-4H3,(H,17,18)
• InChI Key： GHMMNXUOMVGQCD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(C)=CC=C2)C=C1C(O)=O

Additional information on 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid

1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid: A Comprehensive Overview of Its Properties and Applications

The compound 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid (CAS No. 2060031-03-8) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule, characterized by its indole core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of complex organic compounds. Its unique structural features make it invaluable for researchers exploring new drug candidates and bioactive molecules.

In recent years, the demand for indole derivatives has surged due to their widespread presence in natural products and pharmaceuticals. The Boc-protected indole carboxylic acid framework, as exemplified by 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid, is particularly sought after for its stability and reactivity. This compound is often utilized in peptide coupling reactions, where the carboxylic acid moiety can be activated to form amide bonds, a critical step in the construction of peptide-based therapeutics.

One of the key advantages of this compound is its compatibility with modern synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and flow chemistry. These techniques are increasingly popular among researchers aiming to streamline drug discovery processes. The Boc group in 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid can be selectively removed under mild acidic conditions, making it an ideal choice for multi-step synthetic routes. This feature aligns with the growing trend toward greener and more efficient chemical processes.

The 4-methyl substitution on the indole ring further enhances the compound's utility by influencing its electronic and steric properties. This modification can lead to improved binding affinity in target molecules, a topic of great interest in medicinal chemistry. Researchers frequently search for terms like "indole carboxylic acid derivatives" and "Boc-protected indole synthesis" to explore its applications in drug design. The compound's role in the development of kinase inhibitors and GPCR modulators has also been highlighted in recent literature.

From an analytical perspective, 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is crucial for its use in high-stakes applications like preclinical drug development. The compound's CAS No. 2060031-03-8 is often referenced in patent filings and academic publications, underscoring its importance in intellectual property and research.

In the context of sustainability, the synthesis of 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid has been optimized to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward green chemistry principles, a topic frequently searched by environmentally conscious researchers. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transportation.

Looking ahead, the potential applications of 1-(tert-butoxy)carbonyl-4-methyl-1H-indole-2-carboxylic acid are vast. Its integration into combinatorial chemistry libraries and high-throughput screening platforms could accelerate the discovery of novel therapeutics. As the pharmaceutical industry continues to prioritize innovation, compounds like this will remain at the forefront of scientific exploration.